Cas no 1115880-45-9 (methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate)

• Product Name: methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate
• CAS No: 1115880-45-9
• MF: C₂₀H₁₅FN₄O₃S
• MW: 410.421506166458
• CID: 5389514
• Update Time: 2025-11-01

methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[2-[(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)thio]acetyl]amino]benzoate
• methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate

• Inchi： 1S/C20H15FN4O3S/c1-28-20(27)12-4-2-3-5-14(12)24-16(26)9-29-19-18-17(22-10-23-19)13-8-11(21)6-7-15(13)25-18/h2-8,10,25H,9H2,1H3,(H,24,26)
• InChI Key： KRXATEHMIWOWCM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CSC1=C2C(=NC=N1)C1=C(N2)C=CC(F)=C1)=O

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 697.0±55.0 °C(Predicted)
• pka: 11.74±0.30(Predicted)

Additional information on methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate

Methyl 2-[2-({8-Fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate (CAS No. 1115880-45-9): An Overview

Methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate (CAS No. 1115880-45-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The core structure of methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate consists of a pyrimidoindole scaffold, which is known for its diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The presence of a fluoro substituent and a sulfanyl group further enhances the compound's pharmacological profile, making it a promising candidate for drug development.

Recent research has focused on the antitumor potential of methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate. Studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its antitumor properties, methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective properties of methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate have also been explored. Research has shown that this compound can protect neuronal cells from oxidative stress and neurotoxicity induced by various agents such as amyloid-beta peptides. This makes it a potential candidate for the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate have been studied to understand its bioavailability and metabolism. In vitro and in vivo experiments have revealed that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its development as a therapeutic agent.

To further enhance the therapeutic potential of methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate, researchers are exploring various drug delivery systems. Nanoparticle-based delivery systems have shown promise in improving the solubility and stability of this compound, thereby enhancing its efficacy and reducing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses and shows promising antitumor activity in patients with advanced solid tumors.

In conclusion, methyl 2-[2-{(8-fluoro-5H-pyrimido[5,4-b]indol-4-y l)sulfanyl}acetamido]benzoate (CAS No. 1115880-45-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to unravel its full potential, it is expected that this compound will play a crucial role in advancing the treatment options for several diseases.